Cas no 2137681-11-7 (1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-)

• Product Name: 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-
• CAS No: 2137681-11-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5257826
• Update Time: 2025-07-16

1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-

• Inchi： 1S/C12H14ClNO2/c1-12(7-14-2)6-8-3-4-9(13)5-10(8)11(15)16-12/h3-5,14H,6-7H2,1-2H3
• InChI Key： IMCMSPJSXUNTRI-UHFFFAOYSA-N
• SMILES： C1(C)(CNC)OC(=O)C2=CC(Cl)=CC=C2C1

Additional information on 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-

Comprehensive Overview of 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] (CAS No. 2137681-11-7)

1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] (CAS No. 2137681-11-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzopyrans, which are characterized by a benzene ring fused to a pyran ring. The presence of specific functional groups, such as the chloro, methyl, and (methylamino)methyl substituents, imparts distinct chemical and biological activities to this molecule.

The chemical structure of 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] is notable for its complexity and the strategic placement of functional groups. The chloro substituent at the 7-position and the (methylamino)methyl group at the 3-position are particularly significant. These groups not only influence the compound's solubility and stability but also play a crucial role in its biological activity. The methyl group at the 4-position further enhances the molecule's lipophilicity, which is essential for its ability to cross cell membranes and interact with target proteins.

In recent years, 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits promising anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Moreover, 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] has been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from damage caused by oxidative stress and neurotoxic agents. This neuroprotective activity is thought to be mediated by its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), which help neutralize reactive oxygen species (ROS). These findings suggest that this compound could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] have also been evaluated in various animal models. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, allowing for once-daily dosing in clinical settings. Additionally, it has been found to have low toxicity and a wide therapeutic window, making it a promising candidate for further clinical development.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-3-[(methylamino)methyl] in various therapeutic indications. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound has shown promising efficacy in reducing inflammation and oxidative stress in patients with chronic inflammatory conditions.

Furthermore, ongoing research is exploring the potential of 1H-2-Benzopyran-1-one, 7-chloro-3,4-dihydro-3-methyl-[(methylamino)methyl] as a combination therapy with other drugs. For example, studies have shown that when used in conjunction with nonsteroidal anti-inflammatory drugs (NSAIDs), this compound can enhance their anti-inflammatory effects while reducing their side effects. This synergistic effect could lead to more effective treatment regimens for patients with inflammatory diseases.

The synthesis of 1H-2-Benzopyran[ -one], 7-chloro[ -], 3[,4-dihydro[ -], 3[,methyl[ -], 3[,[(methylamino)methy]l] involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate aromatic aldehydes and ketones followed by cyclization under acidic conditions. The final product is typically purified using column chromatography or recrystallization techniques.

In conclusion, 1H[ -]2-Benzopyran[ -]one], 7-chloro[ -], 3[,4-dihydro[ -], 3[,methyl[ -], 3[,[(methylamino)methy]l] (CAS No. 2137681[ -]11[ -]7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers valuable properties such as anti-inflammatory, antioxidant, and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.